2-(4-Benzylpiperazino)-1-phenyl-1-ethanone

• IUPAC Name: 2-(4-benzylpiperazin-1-yl)-1-phenylethanone
• InChI: InChI=1S/C19H22N2O/c22-19(18-9-5-2-6-10-18)16-21-13-11-20(12-14-21)15-17-7-3-1-4-8-17/h1-10H,11-16H2
• InChI Key: RIEJQUMBGGUKHN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)CC(=O)C3=CC=CC=C3
• Molecular Formula: C19H22N2O
• DSSTOX Substance ID: DTXSID80377525
• Molecular Weight: 294.4 g/mol
• CAS No.: 41298-80-0

Description

2-(4-Benzylpiperazino)-1-phenyl-1-ethanone is a useful research compound. Its molecular formula is C19H22N2O and its molecular weight is 294.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of Novel Compounds :

  • The compound has been used in the synthesis of various derivatives for potential applications in medicinal and pharmaceutical research. For example, it's involved in the synthesis of 6-phenyl-4-(4-(4-(p-tolyloxy) phenoxy) phenyl)-5,6-dihydropyrimidin-2(1H)-one, which was studied for antimicrobial activity against species like bacillus subtillis, staphylococcus aureus, Escherichia coli, and salmonella typhi (Dave et al., 2013).

• Antimicrobial Activity :

  • Various derivatives synthesized using 2-(4-Benzylpiperazino)-1-phenyl-1-ethanone have been studied for their antimicrobial properties. This includes research on compounds like 1-(2-hydroxy-3,5-bis((3-imino-3H-1,2,4-dithiazol-5-yl)amino)phenyl)ethanone, highlighting the importance of this compound in developing new antimicrobial agents (Wanjari, 2020).

• Structural Chemistry and Anti-inflammatory Activity :

  • Structural chemistry studies involving derivatives of this compound have been conducted to explore their potential anti-inflammatory applications. The structural properties and in vivo anti-inflammatory activities of phenyl dimer compounds derived from it were studied, demonstrating significant anti-inflammatory effects in animal models (Singh et al., 2020).

• Anticonvulsant Activity :

  • Research has also explored the potential anticonvulsant activity of derivatives of this compound. This includes the synthesis of novel N1‐[5‐(4‐substituted phenyl)‐1,3,4‐thiadiazol‐2‐yl]‐N4‐(4‐substituted benzaldehyde)‐semicarbazones using this compound, which showed significant anticonvulsant activity in models like maximal electroshock seizure (MES) and subcutaneous pentylenetrtrazole (scPTZ) models (Rajak et al., 2009).

• Photoremovable Protecting Group for Carboxylic Acids :

  • In another study, 1-[2-(2-hydroxyalkyl)phenyl]ethanone, a related compound, was used as a new photoremovable protecting group for carboxylic acids. The research showed the potential for these compounds in controlled release of active substances in pharmaceuticals (Atemnkeng et al., 2003).

Future Directions

While specific future directions for “2-(4-Benzylpiperazino)-1-phenyl-1-ethanone” are not available, recent advances in the synthesis of piperazines focus on C–H functionalization. This could potentially open up new avenues for the synthesis and application of benzylpiperazine derivatives.